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Compound of Interest

Compound Name: SMER28

Cat. No.: B1682090

Providing critical safety and logistical information for researchers, this guide outlines the proper
disposal procedures for SMER28, an autophagy-enhancing small molecule. Adherence to
these protocols is essential for maintaining a safe laboratory environment and ensuring
regulatory compliance.

SMER28 is a widely used compound in cellular biology research, valued for its ability to induce
autophagy independently of the mTOR pathway.[1] As with all laboratory chemicals,
understanding the appropriate disposal methods is paramount to mitigate risks and protect the
environment. This document provides a step-by-step guide for the safe handling and disposal
of SMER28 waste.

Summary of Key Data

For quick reference, the following table summarizes essential quantitative information for
SMER28.
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Property Value
Molecular Weight 264.12 g/mol
Purity =98% (HPLC)
Formula C11H10BrNs
CAS Number 307538-42-7
Solubility in DMSO > 32 mg/mL[2]

Experimental Protocols: Proper Disposal
Procedures

The disposal of SMER28, as with any laboratory chemical, should always be performed in
accordance with institutional and local regulations. Consult your institution's Environmental
Health and Safety (EHS) office for specific guidance. The following procedures are based on
general best practices for chemical waste disposal.

Personal Protective Equipment (PPE)

Before handling SMER28 waste, ensure you are wearing the appropriate personal protective
equipment:

o Safety goggles
o Chemical-resistant gloves (such as nitrile gloves)

o Alab coat

Disposal of Solid SMER28 Waste

Solid waste includes unused SMER28 powder, as well as contaminated items such as weigh

boats, pipette tips, and gloves.

e Segregation: Collect all solid waste contaminated with SMER28 in a designated, leak-proof

container clearly labeled as "Hazardous Waste."[3]
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e Labeling: The label should include the chemical name ("SMER28" and "6-Bromo-N-2-
propenyl-4-quinazolinamine™), the hazard characteristics (e.g., "Toxic," "Irritant” - consult the
specific Safety Data Sheet), and the date of accumulation.

o Storage: Store the sealed hazardous waste container in a designated, well-ventilated area
away from incompatible materials.

» Disposal: Arrange for pickup and disposal through your institution's EHS-approved
hazardous waste management service.[3]

Disposal of Liquid SMER28 Waste

Liquid waste typically consists of SMER28 dissolved in a solvent, most commonly Dimethyl
Sulfoxide (DMSO).

e Segregation: Collect all liquid waste containing SMER28 in a dedicated, sealed, and
chemical-resistant container.[4] Do not mix with other waste streams unless explicitly
permitted by your EHS office.[4]

e Labeling: Clearly label the container as "Hazardous Waste" and list all chemical constituents
with their approximate concentrations (e.g., "SMER28 in DMSO, [Concentration]").[4]

o Storage: Store the sealed container in a designated secondary containment bin within a well-
ventilated area, such as a chemical fume hood or a designated solvent waste cabinet.[4]

» Disposal: Contact your institution's EHS office to arrange for the collection and disposal of
the liquid hazardous waste.[5]

Note on DMSO: DMSO is a combustible liquid and can enhance the skin absorption of other
chemicals.[4] Therefore, waste containing DMSO requires careful handling and storage in a
designated flammable materials storage area.[6]

SMER28 Signaling Pathway

SMER28 enhances autophagy through a mechanism that involves the valosin-containing
protein (VCP/p97).[1][7] It binds to VCP, stimulating its ATPase activity. This, in turn, promotes
the assembly and activity of the Ptdins3K complex I, leading to increased production of
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PtdIins3P and subsequent autophagosome biogenesis.[1][7] Concurrently, SMER28's activation
of VCP also facilitates the clearance of misfolded proteins via the ubiquitin-proteasome system.

[1]

SMER28 Signaling Pathway

SMER28

VCP/p97

Stimplates Enhances

VCP D1 Domain
ATPase Activity

y

Ubiquitin-Proteasome
System (UPS)

Ptdins3K Complex |
Assembly & Activity

Ptdins3P Production Mediates

Autophagosome
Biogenesis

Misfolded Protein
Clearance

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10012944/
https://www.tandfonline.com/doi/full/10.1080/15548627.2022.2116832
https://www.benchchem.com/product/b1682090?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10012944/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: SMER28 activates VCP/p97, enhancing autophagy and proteasomal clearance.

Experimental Workflow for Waste Disposal

A logical workflow ensures that SMER28 waste is handled safely and efficiently from
generation to disposal.
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Caption: A streamlined workflow for the proper segregation and disposal of SMER28 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Navigating the Disposal of SMER28: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682090#smer28-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1682090?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC10012944/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10012944/
https://www.medchemexpress.com/SMER28.html
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Dimethyl_Sulfoxide_DMSO_A_Procedural_Guide_for_Laboratory_Professionals.pdf
https://depts.washington.edu/rubelab/Lab_Information/Lab_Safety/SOPs/chemical%20SOPs/dimethyl%20sulfoxide_SOP.pdf
https://uwaterloo.ca/safety-office/sites/default/files/uploads/documents/dmso-v.1.0-nov2023.pdf
https://www.tandfonline.com/doi/full/10.1080/15548627.2022.2116832
https://www.benchchem.com/product/b1682090#smer28-proper-disposal-procedures
https://www.benchchem.com/product/b1682090#smer28-proper-disposal-procedures
https://www.benchchem.com/product/b1682090#smer28-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1682090?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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